Cas no 19810-73-2 (2-(Dimethylamino)-6-methyl-4-pyrimidinol)

• Product Name: 2-(Dimethylamino)-6-methyl-4-pyrimidinol
• CAS No: 19810-73-2
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 217011
• PubChem ID: 135627633
• Update Time: 2025-06-25

2-(Dimethylamino)-6-methyl-4-pyrimidinol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-(dimethylamino)-6-methyl-
• 2-(dimethylamino)-6-methyl-1H-pyrimidin-4-one
• 2-(DIMETHYLAMINO)-6-METHYLPYRIMIDIN-4-OL
• 2-dimethylamino-4-hydroxy-6-methylpyrimidine
• 2-Dimethylamino-4-hydroxy-6-methyl-pyrimidin
• 2-dimethylamino-6-methyl-3H-pyrimidin-4-one
• 4-Hydroxy-2-dimethylamino-6-methyl-pyrimidin
• Einecs 243-337-0
• 2-Dimethylamino-6-methyl-4(1H)-pyrimidinone
• 2-(dimethylamino)-6-methyl-3H-pyrimidin-4-one
• 2-(dimethylamino)-4-methyl-1H-pyrimidin-6-one
• KREIGOYUONNOJE-UHFFFAOYSA-N
• FT-0721038
• 2-dimethylamino-4-hydroxy-6-methyl pyrimidine
• SCHEMBL803778
• AKOS010521702
• 19810-73-2
• 2-(dimethylamino)-6-methyl-4-pyrimidinol
• NS00026442
• DTXSID80173529
• 2-(Dimethylamino)-6-methyl-4-pyrimidinol

• Inchi： 1S/C7H11N3O/c1-5-4-6(11)9-7(8-5)10(2)3/h4H,1-3H3,(H,8,9,11)
• InChI Key： KREIGOYUONNOJE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1)N(C)C

Computed Properties

• Exact Mass: 153.09000
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.16
• Boiling Point: 229.6°Cat760mmHg
• Flash Point: 92.7°C
• Refractive Index: 1.561
• PSA: 48.99000
• LogP: 0.14430

Additional information on 2-(Dimethylamino)-6-methyl-4-pyrimidinol

The Role of 2-(Dimethylamino)-6-methyl-4-pyrimidinol (CAS No. 19810-73-2) in Modern Chemical Biology and Drug Development

CAS No. 19810–73–pyrimidinol derivative

The compound CAS No. 555–55–5 (the correct CAS number for reference), commonly known as N,N-dimethylethanolamine (DMAEA), is an organic amine widely recognized for its role in chemical synthesis and biological systems. The compound's chemical structure features an ethanolamine backbone with two methyl groups attached to the nitrogen atom, resulting in its IUPAC name: N,N-dimethylethanolamine. This configuration grants DMAEA unique properties such as high reactivity due to its tertiary amine functionality and amphiphilic nature from the hydroxyl group. In recent years, researchers have explored DMAEA's potential in drug delivery systems. A study published in *Advanced Materials* demonstrated its ability to enhance nanoparticle stability through electrostatic interactions with negatively charged drug molecules. Its buffering capacity makes it valuable in pharmaceutical formulations where pH control is critical. For example, it was used in a novel transdermal patch design reported in *Journal of Controlled Release*, maintaining optimal pH levels for sustained drug release. DMAEA also shows promise as a chelating agent for metal ions like iron or copper, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical trials indicate it could selectively bind these ions without affecting essential biological processes. The compound's reactivity has led to its use as an intermediate in synthesizing complex pharmaceuticals like certain antibiotics and anticancer agents through Michael addition reactions. Recent advancements include its application in click chemistry protocols for rapid conjugation with biomolecules like antibodies or peptides, enhancing bioconjugate stability according to findings published in *Angewandte Chemie*. Environmental studies confirm that DMAEA biodegrades efficiently under aerobic conditions within industrial wastewater treatment systems when used at typical formulation concentrations. Safety data from multiple sources indicate that when handled properly following standard laboratory protocols, this material poses minimal risks compared to other similar compounds like diisopropylethylamine (DIPEA). DMAEA continues to be investigated for improving enzyme inhibition strategies targeting metabolic pathways associated with type II diabetes mellitus through allosteric modulation mechanisms. Its structural versatility allows formulation scientists to adjust physicochemical properties by varying substituent groups attached to the ethanolamine core structure. In summary, N,N-dimethylethanolamine remains an important tool molecule across multiple disciplines due to its balanced combination of reactivity and biocompatibility characteristics.